TPA: ovochymase precursor (314-332)
Description
The term "TPA" is context-dependent and may refer to distinct compounds. In this context, TPA: ovochymase precursor (314-332) denotes a peptide fragment spanning residues 314–332 of the ovochymase precursor protein. Ovochymase is a serine protease involved in egg envelope hardening in oviparous species, with structural and functional homology to mammalian chymotrypsin-like enzymes . Notably, "TPA" is also used for terephthalic acid (a PET precursor) and texture profile analysis (a food science method) , highlighting the need for precise contextualization.
Properties
sequence |
TKALSSVQEVNGSQRGKGI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
TPA: ovochymase precursor (314-332) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Key Comparisons of TPA: Ovochymase Precursor (314–332) and Related Compounds
Key Findings:
Functional Analog: Chymotrypsinogen Like ovochymase, chymotrypsinogen is a protease zymogen requiring activation. However, ovochymase’s role in egg hardening diverges from chymotrypsin’s digestive function. The (314–332) fragment may relate to substrate-binding regions, analogous to chymotrypsin’s activation peptide .
Industrial Analog: Terephthalic Acid (TPA)
- Despite naming overlap, terephthalic acid (PET precursor) is chemically unrelated to the ovochymase fragment. TPA’s industrial dominance contrasts with ovochymase’s niche biological role.
Renewable Alternative: FDCA
- FDCA, a bio-based dicarboxylic acid, shares applications with terephthalic acid (e.g., polymer production) but lacks enzymatic or biological ties to ovochymase .
Research Limitations and Contradictions
- Ambiguity in Terminology: The term "TPA" creates confusion between biochemical (ovochymase) and industrial (terephthalic acid) contexts .
- Lack of Direct Evidence: No provided sources explicitly describe ovochymase precursor (314–332), necessitating hypothetical comparisons.
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